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Compound of Interest

Compound Name: GNE-495

Cat. No.: B607687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of GNE-495, a potent and selective inhibitor of Mitogen-activated protein kinase

kinase kinase kinase 4 (MAP4K4).

Physicochemical and Solubility Data
Proper preparation of GNE-495 stock solutions is critical for accurate and reproducible

experimental results. The following table summarizes the key physicochemical properties and

solubility information for GNE-495.
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Property Value Source(s)

Molecular Weight 405.42 g/mol [1][2][3][4][5][6]

CAS Number 1449277-10-4 [1][2][4][6][7]

Appearance
Light yellow to yellow solid

powder
[1][8]

Purity ≥95% [6]

Solubility in DMSO
2.17 mg/mL (5.35 mM) to 5

mg/mL (12.33 mM)
[1][2][3][6][7][8]

Solubility in DMF 5 mg/mL [6][8]

Solubility in Ethanol Slightly soluble [6][7]

Solubility in Water Insoluble [7][8]

Note: The solubility of GNE-495 in DMSO can be affected by moisture. It is highly

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[1][7]

Sonication may be required to fully dissolve the compound.[1][2][5]

Storage and Stability
The stability of GNE-495 in its powdered form and in solution is crucial for maintaining its

biological activity. Adherence to the recommended storage conditions is essential.

Form
Storage
Temperature

Duration Source(s)

Powder -20°C 3 years [1][2][3]

4°C 2 years [1][2][3]

In Solvent -80°C 1 year [1][4][5][7]

-20°C 1-6 months [1][2][4][5][7]
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Important: To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions

into single-use volumes before storage.[7][9]

Experimental Protocols
In Vitro Stock Solution Preparation
This protocol describes the preparation of a 10 mM stock solution of GNE-495 in DMSO.

Materials:

GNE-495 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the GNE-495 powder to room temperature before opening the vial.

Calculate the required amount of GNE-495 and DMSO to prepare the desired volume and

concentration of the stock solution. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.05 mg of GNE-495.

Add the appropriate volume of anhydrous DMSO to the vial containing the GNE-495 powder.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a

sonicator to aid dissolution.[1][2][5]

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term

storage (up to 6 months).[1][4][5][7]
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Workflow for GNE-495 In Vitro Stock Solution Preparation.

In Vivo Formulation Preparation
GNE-495 is insoluble in water, requiring specific formulations for in vivo administration. Below

are examples of formulations for oral and intraperitoneal administration.

Example Formulation for Oral Administration (Suspension):[7]

Prepare a stock solution of GNE-495 in DMSO (e.g., 4 mg/mL).

For a final concentration of 5 mg/mL, add 5 mg of GNE-495 to 1 mL of a 0.5% (w/v)

methylcellulose and 0.2% (w/v) Tween 80 solution in sterile water.

Mix thoroughly to obtain a homogenous suspension. This formulation should be prepared

fresh before use.

Example Formulation for Intraperitoneal Injection (Clear Solution):[1][5]

Prepare a stock solution of GNE-495 in DMSO.

To prepare a 1 mg/mL working solution, add the appropriate volume of the DMSO stock to a

solution of 40% PEG300, 5% Tween-80, and 45% saline. For example, to make 1 mL, add

100 µL of a 10 mg/mL DMSO stock to 400 µL PEG300, 50 µL Tween-80, and 450 µL saline.
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Mix the solution thoroughly. This formulation should be used immediately after preparation.

Mechanism of Action and Signaling Pathway
GNE-495 is a potent and selective inhibitor of MAP4K4, a serine/threonine kinase that plays a

role in various cellular processes, including cell migration, proliferation, and angiogenesis.[10]

[11][12] MAP4K4 is an upstream regulator of the c-Jun N-terminal kinase (JNK) signaling

pathway and has been shown to phosphorylate and activate Mixed Lineage Kinase 3 (MLK3).

[11][13] Inhibition of MAP4K4 by GNE-495 can therefore modulate downstream signaling

events.
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Simplified MAP4K4 Signaling Pathway and the inhibitory action of GNE-495.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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